Cas no 1261930-30-6 (2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid)
1261930-30-6 structure
Product Name:2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid
CAS No:1261930-30-6
MF:C13H10ClNO3
MW:263.676402568817
CID:2764208
PubChem ID:53222770
Update Time:2025-04-21
2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-5-(4-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
- 1261930-30-6
- MFCD18316948
- 2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid, 95%
- DTXSID50687123
- 2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid
-
- Inchi: 1S/C13H10ClNO3/c14-12-5-10(13(17)18)11(6-15-12)9-3-1-8(7-16)2-4-9/h1-6,16H,7H2,(H,17,18)
- InChI Key: WPJTVSPFHUBUGW-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C(C=N1)C1C=CC(CO)=CC=1
Computed Properties
- Exact Mass: 263.0349209Da
- Monoisotopic Mass: 263.0349209Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.4Ų
2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
1261930-30-6 (2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk